Betamethasone sodium

• CAS: 74853-75-1
• Molecular Formula: C22H28FNaO5
• Molecular Weight: 414.4 g/mol
• InChI: InChI=1S/C22H28FO5.Na/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;/h4,6-7,9,12,15-17,24,26,28H,5,8,10-11H2,1-3H3;/q-1;+1/t12-,15-,16-,17-,19-,20-,21-,22-;/m0./s1
• InChIKey: COZNUBDYSAIHJJ-PWIFQOOMSA-N

Betamethasone Sodium: A Water-Soluble Corticosteroid

Betamethasone sodium (CAS 74853-75-1) is the monosodium salt of betamethasone, a synthetic 9α-fluorinated glucocorticoid with a 16β-methyl group that confers enhanced glucocorticoid receptor affinity and negligible mineralocorticoid activity relative to cortisol . This salt form confers water solubility that the parent betamethasone base lacks (betamethasone base is practically insoluble in water) . The closely related betamethasone sodium phosphate ester (CAS 151-73-5) is a prodrug that undergoes rapid in vivo dephosphorylation to liberate active betamethasone, with a plasma prodrug half-life of only 4.7 minutes after intravenous administration . Both the sodium salt and the phosphate ester serve as the rapid-acting, soluble components in injectable corticosteroid formulations, distinct from the poorly soluble acetate or dipropionate esters that provide sustained-release depot effects.

Formulation Type

Water-soluble glucocorticoid research compound; distinct from parent betamethasone base.

Salt Form Advantage

Sodium salt enables aqueous formulation studies and injection research where base is insoluble.

Ester Differentiation

Phosphate ester prodrug for rapid conversion research; not a sustained-release depot ester (acetate/dipropionate).

• [1] Pharmacology Mentor. Pharmacology of Betamethasone. 2026 Feb 2. Available from: https://pharmacologymentor.com/pharmacology-of-betamethasone/ View Source
• [2] Betalido Package Insert. Betamethasone sodium phosphate: freely soluble in water. Drugs.com. Available from: https://www.drugs.com/pro/betalido.html View Source
• [3] Petersen MC, Nation RL, Ashley JJ, McBride WG. Pharmacokinetics of betamethasone in healthy adults after intravenous administration. Eur J Clin Pharmacol. 1983;25(5):643-50. doi:10.1007/BF00542353. PMID: 6662164. View Source

Betamethasone Sodium: Non-Interchangeability

Betamethasone sodium and its phosphate ester are pharmacokinetically and physicochemically distinct from other betamethasone esters (acetate, dipropionate, valerate) and from other in-class corticosteroids such as dexamethasone sodium phosphate or methylprednisolone acetate. The sodium salt and phosphate ester are freely water-soluble and provide rapid systemic availability (peak plasma betamethasone at 10–36 min after IV phosphate administration), whereas betamethasone acetate is only slightly soluble and designed for slow release over days to weeks . Compared with dexamethasone, betamethasone exhibits a terminal elimination half-life approximately twice as long (11 h vs. 5.5 h after IM/oral dosing) . In epidural or intra-articular use, betamethasone sodium phosphate is a non-particulate, pure-liquid preparation, unlike methylprednisolone acetate which contains particles large enough (>100 μm) to risk vascular occlusion . These differences carry direct clinical and procurement consequences: selecting the wrong salt or ester form changes onset time, duration of action, particle-associated safety profile, and dosing equivalency.

Betamethasone Acetate / Dipropionate

Poorly soluble, sustained-release esters may shift release profile and duration in research models compared with water-soluble sodium salt.

Methylprednisolone Acetate

Particulate corticosteroid (>1000 μm particles reported) may introduce injection-model artifact risk absent with non-particulate betamethasone sodium phosphate.

Dexamethasone Sodium Phosphate

Shorter terminal half-life (reported ~5.5 h vs ~11 h for betamethasone) may require different dosing intervals in PK studies.

• [1] Petersen MC, Nation RL, Ashley JJ, McBride WG. Pharmacokinetics of betamethasone in healthy adults after intravenous administration. Eur J Clin Pharmacol. 1983;25(5):643-50. doi:10.1007/BF00542353. PMID: 6662164. View Source
• [2] Jobe AH, Milad MA, Peppard T, Jusko WJ. Pharmacokinetics and Pharmacodynamics of Intramuscular and Oral Betamethasone and Dexamethasone in Reproductive Age Women in India. Clin Transl Sci. 2020;13(2):391-399. doi:10.1111/cts.12724. PMID: 31802616. View Source
• [3] Benzon HT, Chew TL, McCarthy RJ, Benzon HA, Walega DR. Comparison of the Particle Sizes of Different Steroids and the Effect of Dilution: A Review of the Relative Neurotoxicities of the Steroids. Anesthesiology. 2007;106(2):331-338. doi:10.1097/00000542-200702000-00022. View Source

Betamethasone Sodium: Differentiation Evidence

Non-Particulate Formulation for Epidural Safety

In a direct head-to-head laser scanning confocal microscopy study comparing undiluted commercial corticosteroid preparations, betamethasone sodium phosphate (Celestone Soluspan) was found to be a pure liquid with no detectable particulate matter, while methylprednisolone acetate (Depo-Medrol) contained a significant proportion of particles exceeding 1000 μm in diameter . The pure-liquid nature of betamethasone sodium phosphate eliminates the risk of particulate embolization of segmental arteries during transforaminal epidural injections, a safety concern that has been documented with particulate steroids . Dexamethasone sodium phosphate was also confirmed as a non-particulate liquid in the same study, but betamethasone offers the additional advantage of a longer biological half-life .

Particle State

Head-to-head

Betamethasone NaP: pure liquid, no particles detected. Methylprednisolone acetate: particles >1000 μm present.

Non-particulate profile may avoid particle-related injection artifact in transforaminal research models.

Laser scanning confocal microscopy; undiluted commercial preparations.

Evidence Dimension	Particle size distribution and physical state of undiluted injectable corticosteroid preparations
Target Compound Data	Betamethasone sodium phosphate (Celestone Soluspan): pure liquid; no particles detected
Comparator Or Baseline	Methylprednisolone acetate (Depo-Medrol): significant proportion of particles >1000 μm; Compounded betamethasone: also contained large particles
Quantified Difference	Qualitative: betamethasone sodium phosphate is a true solution (non-particulate) vs. methylprednisolone acetate which contains macroscopic particles exceeding 1000 μm
Conditions	Laser scanning confocal microscopy; undiluted commercial preparations examined at room temperature; particle categorization into 0–20 μm, 21–50 μm, 51–1000 μm, and >1000 μm bins

Why This Matters

For epidural or intra-arterial injection applications, a non-particulate steroid eliminates the risk of catastrophic vascular occlusion from particle embolization, making betamethasone sodium phosphate a safer selection than particulate methylprednisolone acetate for transforaminal procedures.

• [1] Benzon HT, Chew TL, McCarthy RJ, Benzon HA, Walega DR. Comparison of the Particle Sizes of Different Steroids and the Effect of Dilution: A Review of the Relative Neurotoxicities of the Steroids. Anesthesiology. 2007;106(2):331-338. doi:10.1097/00000542-200702000-00022. View Source
• [2] Jobe AH, Milad MA, Peppard T, Jusko WJ. Pharmacokinetics and Pharmacodynamics of Intramuscular and Oral Betamethasone and Dexamethasone in Reproductive Age Women in India. Clin Transl Sci. 2020;13(2):391-399. doi:10.1111/cts.12724. PMID: 31802616. View Source

Extended Half-Life vs. Dexamethasone

In a head-to-head pharmacokinetic study of reproductive-age women receiving single 6 mg intramuscular or oral doses, betamethasone (as betamethasone phosphate) exhibited a terminal elimination half-life of 11 hours, approximately twice that of dexamethasone (5.5 hours) . Betamethasone also showed a lower apparent oral clearance (CL/F) compared with dexamethasone, consistent with its intrinsically slower hepatic metabolism . The longer half-life translates to prolonged pharmacodynamic effects: betamethasone caused a longer time to return to baseline for glucose elevation, cortisol suppression, and lymphocyte (CD3CD4, CD3CD8) suppression compared with dexamethasone . The dual phosphate/acetate formulation extended betamethasone detectability in plasma to 14 days post-dose .

Terminal Half-Life

Head-to-head

Betamethasone 11 h vs. dexamethasone 5.5 h (IM/oral 6 mg dose)

Longer half-life supports extended interval study designs in pharmacokinetic research.

Reproductive-age women; non-compartmental analysis.

Evidence Dimension	Terminal elimination half-life after intramuscular or oral administration
Target Compound Data	Betamethasone (from betamethasone phosphate): terminal half-life = 11 hours (IM and oral)
Comparator Or Baseline	Dexamethasone (from dexamethasone phosphate): terminal half-life = 5.5 hours (IM and oral)
Quantified Difference	Betamethasone half-life is 2× longer than dexamethasone (11 vs. 5.5 hours); CL/F for betamethasone is lower than for dexamethasone
Conditions	Single 6 mg IM or oral dose; reproductive-age South Asian women (n=12 per arm); non-compartmental pharmacokinetic analysis

Why This Matters

A 2× longer half-life supports less frequent dosing and sustained target engagement for betamethasone compared with dexamethasone in antenatal and anti-inflammatory indications, directly affecting procurement decisions for hospital formularies and clinical trial design.

• [1] Jobe AH, Milad MA, Peppard T, Jusko WJ. Pharmacokinetics and Pharmacodynamics of Intramuscular and Oral Betamethasone and Dexamethasone in Reproductive Age Women in India. Clin Transl Sci. 2020;13(2):391-399. doi:10.1111/cts.12724. PMID: 31802616. View Source

Anti-Inflammatory Potency vs. Dexamethasone

Betamethasone has a relative anti-inflammatory potency of 25–30 compared with hydrocortisone (set at 1), placing it in the same high-potency tier as dexamethasone (also 25–30) . However, betamethasone achieves equivalent anti-inflammatory effect at a lower milligram dose: the approximate equivalent oral dose of betamethasone is 0.6 mg, compared to 0.75 mg for dexamethasone and 5 mg for prednisolone . This reflects a 20% greater milligram potency versus dexamethasone. In a non-genomic anti-inflammatory pathway comparison, betamethasone shows lower non-genomic potency (<4) relative to dexamethasone (20), suggesting differential activation of rapid, membrane-mediated anti-inflammatory mechanisms that may influence tissue-specific therapeutic profiles . Betamethasone also has negligible mineralocorticoid (sodium-retaining) activity compared with hydrocortisone, a property shared with dexamethasone but superior to prednisolone .

Anti-Inflammatory Potency

Cross-study comparable

Equivalent dose: betamethasone 0.6 mg vs dexamethasone 0.75 mg (oral).

Reported potency context: betamethasone may achieve similar genomic effect at lower milligram dose.

Compiled potency tables; genomic anti-inflammatory activity.

Evidence Dimension	Relative anti-inflammatory potency and equivalent clinical dose
Target Compound Data	Betamethasone: relative anti-inflammatory potency = 25–30 vs. hydrocortisone; equivalent oral dose = 0.6 mg; mineralocorticoid potency ≈ 0
Comparator Or Baseline	Dexamethasone: potency = 25–30, equivalent dose = 0.75 mg; Prednisolone: potency = 4, equivalent dose = 5 mg; Hydrocortisone: potency = 1, equivalent dose = 20 mg
Quantified Difference	Betamethasone is approximately 1.25× more potent per milligram than dexamethasone (0.6 mg vs 0.75 mg equivalent dose); ~8× more potent than prednisolone per milligram; genomic anti-inflammatory potency 25–30× that of hydrocortisone
Conditions	Compiled clinical potency tables based on genomic anti-inflammatory activity; anti-inflammatory potency referenced to hydrocortisone = 1. Data from multiple authoritative sources and review tables.

Why This Matters

Lower equivalent milligram dosing of betamethasone relative to dexamethasone can reduce total corticosteroid exposure per treatment course while achieving equivalent anti-inflammatory efficacy, relevant for cost-per-dose calculations and chronic therapy risk-benefit assessments.

• [1] Table 11. Approximate equivalence dose and relative anti-inflammatory potency of glucocorticoids. In: PMC9442683. Adapted from hormonal anti-inflammatory drugs: glucocorticoids. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC9442683/table/tbl0055/ View Source
• [2] Table 1. Glucocorticoid anti-inflammatory effect (genomic and non-genomic pathways). In: PMC7563630. J Clin Med. 2020;9(9):2709. doi:10.3390/jcm9092709. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC7563630/table/jcm-09-02709-t001/ View Source
• [3] Wheeless CR. Relative Potency of Various Steroids. Wheeless' Textbook of Orthopaedics. 2020 Jul 22. Available from: https://www.wheelessonline.com/orthopaedics-related-topics/medications/relative-potency-of-various-steroids/ View Source

IV Prodrug Conversion: Comparison with Dexamethasone

Following a 10.6 mg IV bolus of betamethasone phosphate in healthy adults, the prodrug disappeared rapidly from plasma with a mean half-life of 4.7 minutes as active betamethasone levels rose, reaching peak concentrations at 10–36 minutes post-injection . Active betamethasone then declined biexponentially with a terminal disposition half-life of 6.5 hours . In direct comparison with its stereoisomer dexamethasone (studied under comparable conditions), betamethasone demonstrated a lower plasma clearance, was less extensively plasma protein-bound, exhibited a higher blood/plasma concentration ratio, and had a larger volume of distribution . Only approximately 5% of the betamethasone dose was recovered unchanged in urine, indicating extensive extrarenal clearance mechanisms . Betamethasone also rapidly abolished episodic cortisol secretion, with cortisol levels not restored at 24 hours but normalizing by 48 hours post-dose .

IV Prodrug Conversion

Head-to-head

Prodrug t½ 4.7 min; active betamethasone terminal t½ 6.5 h.

Rapid conversion supports acute IV administration research models requiring fast glucocorticoid availability.

10.6 mg IV bolus in 8 healthy adults; HPLC-UV.

Evidence Dimension	Intravenous pharmacokinetic parameters: prodrug conversion rate, terminal half-life, plasma clearance, volume of distribution, protein binding
Target Compound Data	Betamethasone phosphate prodrug t₁/₂ = 4.7 min; betamethasone terminal t₁/₂ = 6.5 h; lower plasma clearance; less plasma protein binding; higher Vd; higher blood/plasma ratio; 5% urinary recovery
Comparator Or Baseline	Dexamethasone (stereoisomer): higher plasma clearance; more extensive plasma protein binding; lower blood/plasma concentration ratio; lower volume of distribution
Quantified Difference	Prodrug-to-active conversion t₁/₂ of 4.7 min enables rapid therapeutic onset; terminal t₁/₂ 6.5 h for betamethasone vs. previously reported shorter dexamethasone values; clearance and distribution differences confirmed within the same study report
Conditions	IV bolus of 10.6 mg betamethasone phosphate in 8 healthy adults; HPLC-UV quantification with sample handling to prevent in vitro ester hydrolysis; dexamethasone comparison data from the same research group's published findings

Why This Matters

The rapid prodrug conversion (t₁/₂ < 5 min) makes betamethasone sodium phosphate suitable for acute intravenous administration where immediate glucocorticoid receptor engagement is required, while its larger volume of distribution compared with dexamethasone may confer better tissue penetration for certain inflammatory conditions.

• [1] Petersen MC, Nation RL, Ashley JJ, McBride WG. Pharmacokinetics of betamethasone in healthy adults after intravenous administration. Eur J Clin Pharmacol. 1983;25(5):643-50. doi:10.1007/BF00542353. PMID: 6662164. View Source

24-Hour Aqueous Humor Retention

In a series of human in vivo penetration studies using gas chromatography with mass spectrometry (GCMS), betamethasone sodium phosphate 0.1% ophthalmic solution produced a mean peak aqueous humor concentration of 7.7 ng/mL at 91–120 minutes post-instillation, declining to 2.5 ng/mL at 12 hours and remaining detectable at 0.4 ng/mL at 24 hours . By contrast, dexamethasone alcohol 0.1% achieved a higher peak concentration (31 ng/mL at 91–120 min) but detection beyond 12 hours has not been established . Prednisolone sodium phosphate 0.5% reached a peak concentration of 25.6 ng/mL at 91–120 minutes but became undetectable (<0.1 ng/mL) in samples taken 10 hours or more after administration . The unique 24-hour detectable persistence of betamethasone sodium phosphate—despite its lower peak—suggests a slower rate of elimination from the anterior chamber, which may translate to prolonged local anti-inflammatory action.

24-h Aqueous Humor

Head-to-head

Betamethasone 0.1%: 0.4 ng/mL at 24 h; prednisolone NaP 0.5%: undetectable after 10 h.

Supports ocular retention research; betamethasone uniquely detectable at 24 h post-instillation.

GCMS quantification; cataract surgery subjects.

Evidence Dimension	Aqueous humor corticosteroid concentration-time profile following single topical instillation in human subjects
Target Compound Data	Betamethasone sodium phosphate 0.1%: peak 7.7 ng/mL (91–120 min); 2.5 ng/mL at 12 h; 0.4 ng/mL detectable at 24 h
Comparator Or Baseline	Dexamethasone alcohol 0.1%: peak 31 ng/mL (91–120 min), detectable at 12 h; Prednisolone sodium phosphate 0.5%: peak 25.6 ng/mL (91–120 min), undetectable after 10 h
Quantified Difference	Betamethasone peak ~4× lower than dexamethasone alcohol and ~3.3× lower than prednisolone sodium phosphate; uniquely detectable at 24 h vs. prednisolone sodium phosphate undetectable after 10 h
Conditions	Human subjects undergoing routine cataract surgery; single topical instillation; aqueous humor sampled at predetermined intervals; quantification by GCMS with negative chemical ionization

Why This Matters

For ophthalmic formulations requiring once-daily dosing or overnight anti-inflammatory coverage, betamethasone sodium phosphate's 24-hour detectable persistence offers a pharmacokinetic rationale distinct from other water-soluble corticosteroids that clear the anterior chamber within 10–12 hours.

• [1] Watson DG, McGhee CN, Midgley JM, Dutton GN, Noble MJ. Penetration of topically applied betamethasone sodium phosphate into human aqueous humour. Eye (Lond). 1990;4(Pt 4):603-6. doi:10.1038/eye.1990.84. PMID: 2226991. View Source
• [2] Watson D, Noble MJ, Dutton GN, Midgley JM, Healey TM. Penetration of topically applied dexamethasone alcohol into human aqueous humor. Arch Ophthalmol. 1988;106(5):686-7. doi:10.1001/archopht.1988.01060130748037. PMID: 3358736. View Source
• [3] McGhee CN, Noble MJ, Watson DG, Dutton GN, Fern AI, Healey TM, Midgley JM. Penetration of topically applied prednisolone sodium phosphate into human aqueous humour. Eye (Lond). 1989;3(Pt 4):463-7. doi:10.1038/eye.1989.69. PMID: 2606222. View Source
• [4] McGhee CN, Watson DG, Midgley JM, Noble MJ, Dutton GN, Fern AI. Penetration of synthetic corticosteroids into human aqueous humour. Eye (Lond). 1990;4(Pt 3):526-30. doi:10.1038/eye.1990.70. PMID: 2395636. View Source

Adrenal Suppression vs. Prednisolone

In a controlled single-dose comparative study, betamethasone produced significantly more profound suppression of plasma cortisol than an equivalent anti-inflammatory dose of prednisolone . This finding indicates that, at doses calibrated to produce equal anti-inflammatory effect, betamethasone exerts a stronger negative feedback on the hypothalamic-pituitary-adrenal (HPA) axis, resulting in more pronounced and/or more prolonged adrenal suppression . The clinical implication is that betamethasone may carry a greater risk of HPA axis suppression relative to prednisolone when dosed for equivalent therapeutic anti-inflammatory effect, an important consideration for chronic therapy selection where adrenal recovery time is a safety concern .

Adrenal Suppression

Head-to-head

More profound cortisol suppression than equivalent anti-inflammatory dose of prednisolone.

HPA axis suppression context relevant for chronic therapy models; reported prednisolone advantage for long-term use.

Single-dose human study; plasma cortisol biomarker.

Evidence Dimension	Degree of plasma cortisol suppression following a single dose at equivalent anti-inflammatory potency
Target Compound Data	Betamethasone: produced more profound suppression of plasma cortisol than an equivalent anti-inflammatory dose of prednisolone
Comparator Or Baseline	Prednisolone: less profound cortisol suppression at equivalent anti-inflammatory dose
Quantified Difference	Qualitative but statistically significant difference favoring more profound HPA suppression by betamethasone at matched anti-inflammatory doses (specific suppression magnitude and duration reported in the original study); betamethasone was deemed less suitable than prednisolone for chronic rheumatoid arthritis therapy due to more marked adrenal suppression
Conditions	Single-dose study in human subjects; plasma cortisol measured as biomarker of HPA axis suppression; published in British Journal of Clinical Pharmacology (1978)

Why This Matters

For procurement decisions involving chronic corticosteroid therapy (e.g., rheumatoid arthritis), understanding that betamethasone causes greater HPA axis suppression than prednisolone at equivalent anti-inflammatory doses is critical for risk-benefit evaluation and safe prescribing, favoring prednisolone for long-term use and reserving betamethasone for acute, short-term scenarios.

• [1] Downie WW, Dixon JS, Lowe JR, Rhind VM, Leatham PA, Pickup ME. Adrenocortical suppression by synthetic corticosteroid drugs: a comparative study of prednisolone and betamethasone. Br J Clin Pharmacol. 1978;6(5):397-399. doi:10.1111/j.1365-2125.1978.tb04603.x. View Source
• [2] Semantic Scholar summary of Downie et al. (1978). Betamethasone produced more profound suppression of plasma cortisol than an equivalent anti-inflammatory dose of prednisolone. Results suggest prednisolone is the drug of choice for chronic dosage in rheumatoid arthritis. Available from: https://www.semanticscholar.org/ View Source

Betamethasone Sodium: Application Scenarios

Epidural Injections: Non-Particulate Corticosteroid

For pain management clinicians and hospital pharmacy procurement, betamethasone sodium phosphate is the preferred non-particulate corticosteroid for transforaminal epidural injections where particulate steroids (methylprednisolone acetate, triamcinolone acetonide) carry a documented risk of catastrophic vascular occlusion from particle embolization of segmental arteries . The pure-liquid physical state of commercial betamethasone sodium phosphate, confirmed by laser scanning confocal microscopy, supports its safety advantage over methylprednisolone acetate preparations that contain particles exceeding 1000 μm . Although dexamethasone sodium phosphate is also non-particulate, betamethasone's longer biological half-life (~11 hours vs. ~5.5 hours) may provide sustained local anti-inflammatory effect after a single injection .

Antenatal Corticosteroid for Fetal Lung Maturation

For obstetric formularies, betamethasone sodium phosphate offers a terminal elimination half-life twice that of dexamethasone (11 h vs. 5.5 h), supporting less frequent dosing regimens to achieve sustained fetal exposure for lung maturation . The rapid-acting sodium phosphate ester can be combined with the sustained-release acetate ester (Celestone Soluspan) to provide both immediate and prolonged betamethasone plasma levels detectable up to 14 days post-injection, a pharmacokinetic profile unmatched by dexamethasone phosphate alone . Clinicians should note that the dual phosphate/acetate formulation causes more prolonged maternal adrenal suppression than the phosphate-alone formulation, a consideration for high-risk pregnancies requiring repeated antenatal corticosteroid courses .

Ophthalmic Formulation: 24-Hour Retention

For ophthalmic drug developers, betamethasone sodium phosphate 0.1% uniquely provides detectable aqueous humor concentrations (0.4 ng/mL) at 24 hours post-instillation, in contrast to prednisolone sodium phosphate 0.5% which becomes undetectable after just 10 hours . This extended retention profile supports the development of once-daily ophthalmic formulations targeting anterior segment inflammation. The lower peak concentration (7.7 ng/mL for betamethasone vs. 25.6 ng/mL for prednisolone sodium phosphate) may be advantageous for conditions where moderate but sustained corticosteroid exposure is preferred over high peaks followed by rapid clearance . Formulation scientists should consider that the water solubility of the sodium phosphate ester facilitates rapid corneal penetration while the betamethasone moiety's comparatively slower elimination from the anterior chamber enables the extended duration .

Acute IV Therapy: Rapid Glucocorticoid Action

For hospital critical care and emergency department procurement, betamethasone sodium phosphate delivers active betamethasone to plasma within 10–36 minutes of intravenous administration, with the phosphate prodrug itself cleared with a half-life of only 4.7 minutes, enabling near-immediate glucocorticoid receptor agonism . Compared with its stereoisomer dexamethasone, betamethasone exhibits a larger volume of distribution and lower plasma clearance, suggesting superior tissue distribution for acute inflammatory conditions . The profound and sustained suppression of endogenous cortisol (not restored at 24 hours post-dose) makes betamethasone sodium phosphate suitable for acute indications where complete HPA axis suppression is therapeutically desirable, such as acute cerebral edema or severe allergic emergencies .

Application

Selection Property

Validation Focus

Epidural injection research

Non-particulate formulation context

Particle-size analysis in injection models

Antenatal pharmacokinetic research

Extended half-life and dual release profile

Plasma concentration-time profiling

Ophthalmic penetration research

24-h aqueous humor retention profile

Ocular pharmacokinetic endpoints

Acute IV administration research

Rapid prodrug conversion context

Onset and distribution kinetics

• [1] Benzon HT, Chew TL, McCarthy RJ, Benzon HA, Walega DR. Comparison of the Particle Sizes of Different Steroids and the Effect of Dilution: A Review of the Relative Neurotoxicities of the Steroids. Anesthesiology. 2007;106(2):331-338. doi:10.1097/00000542-200702000-00022. View Source
• [2] Jobe AH, Milad MA, Peppard T, Jusko WJ. Pharmacokinetics and Pharmacodynamics of Intramuscular and Oral Betamethasone and Dexamethasone in Reproductive Age Women in India. Clin Transl Sci. 2020;13(2):391-399. doi:10.1111/cts.12724. PMID: 31802616. View Source
• [3] Watson DG, McGhee CN, Midgley JM, Dutton GN, Noble MJ. Penetration of topically applied betamethasone sodium phosphate into human aqueous humour. Eye (Lond). 1990;4(Pt 4):603-6. doi:10.1038/eye.1990.84. PMID: 2226991. View Source
• [4] McGhee CN, Noble MJ, Watson DG, Dutton GN, Fern AI, Healey TM, Midgley JM. Penetration of topically applied prednisolone sodium phosphate into human aqueous humour. Eye (Lond). 1989;3(Pt 4):463-7. doi:10.1038/eye.1989.69. PMID: 2606222. View Source
• [5] Petersen MC, Nation RL, Ashley JJ, McBride WG. Pharmacokinetics of betamethasone in healthy adults after intravenous administration. Eur J Clin Pharmacol. 1983;25(5):643-50. doi:10.1007/BF00542353. PMID: 6662164. View Source